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Compound of Interest

Compound Name: Fancm-btr ppi-IN-1

Cat. No.: B15586020 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for a compound explicitly named "Fancm-btr
ppi-IN-1" is publicly available. The information provided below is based on the known

characteristics of the representative FANCM-BTR protein-protein interaction inhibitor, PIP-199,

and general laboratory safety guidelines for handling potentially hazardous, unstable small-

molecule inhibitors. Researchers must consult their institution's safety office and perform a risk

assessment before handling any new chemical compound.

Recent studies have indicated that the representative inhibitor PIP-199 is chemically unstable,

decomposing rapidly in aqueous buffers and some organic solvents.[1][2][3] This instability and

the potential for non-specific toxicity from its breakdown products necessitate stringent

handling precautions.[1][2][3]

Personal Protective Equipment (PPE)
When handling Fancm-btr ppi-IN-1 or similar compounds, a comprehensive PPE strategy is

crucial to minimize exposure. The following table summarizes the required personal protective

equipment.
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Equipment Specification Purpose

Gloves
Nitrile or other chemically

resistant gloves

To prevent skin contact with

the compound. Consider

double-gloving.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes

or airborne particles of the

compound.

Lab Coat Standard laboratory coat
To protect skin and personal

clothing from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

To prevent inhalation of dust or

aerosols. If handling outside a

fume hood is unavoidable, a

fit-tested N95 or higher

respirator may be required

after a risk assessment.

Operational Handling and Disposal Plan
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials.

Based on information for the related compound PIP-199, recommended storage is at -20°C

for short-term use (up to one month) and -80°C for long-term storage (up to six months).[4]

Preparation of Solutions:

All handling of the solid compound and preparation of solutions must be conducted within a

certified chemical fume hood to minimize inhalation risk.

Before handling, ensure all required PPE is correctly worn.
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Use appropriate laboratory equipment (e.g., spatulas, weighing paper, glassware) dedicated

for this compound or thoroughly cleaned after use.

Given the reported instability of the related compound PIP-199 in certain solvents, it is critical

to consult relevant literature or conduct small-scale stability tests to select an appropriate

solvent.[1][2][3]

Experimental Use:

Clearly label all solutions containing the compound with its name, concentration, solvent, and

hazard information.

When using the compound in cell culture or other experimental systems, be aware of its

potential for non-specific toxicity due to degradation products.[1][2][3]

Avoid generating aerosols.

Spill Management:

In case of a small spill, wear appropriate PPE, absorb the spill with an inert material (e.g.,

vermiculite, sand), and collect it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal:

All waste materials, including empty containers, contaminated PPE, and unused compound

or solutions, must be disposed of as hazardous chemical waste.

Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose

of down the drain or in regular trash.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Fancm-btr ppi-IN-1
in a laboratory setting.
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Caption: Safe handling workflow for Fancm-btr ppi-IN-1 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

